2-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-quinolin-5-ylsulfonylacetamide

• IUPAC Name: 2-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-quinolin-5-ylsulfonylacetamide
• InChI: InChI=1S/C16H19N3O3S/c1-11-9-17-10-12(11)8-16(20)19-23(21,22)15-6-2-5-14-13(15)4-3-7-18-14/h2-7,11-12,17H,8-10H2,1H3,(H,19,20)/t11-,12-/m1/s1
• InChI Key: WGMHZXNTAXDQPR-VXGBXAGGSA-N
• Canonical SMILES: CC1CNCC1CC(=O)NS(=O)(=O)C2=CC=CC3=C2C=CC=N3
• Isomeric SMILES: C[C@@H]1CNC[C@H]1CC(=O)NS(=O)(=O)C2=CC=CC3=C2C=CC=N3
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol

Description

2-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-quinolin-5-ylsulfonylacetamide, also known as QNZ, is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively target and inhibit certain proteins and enzymes. QNZ has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various cellular processes and diseases.

Mechanism of Action

2-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-quinolin-5-ylsulfonylacetamide exerts its inhibitory effects by binding to the active site of the target protein or enzyme. This binding prevents the protein or enzyme from carrying out its normal function, leading to a disruption of cellular processes. This compound has been shown to be a selective inhibitor, meaning that it only targets specific proteins or enzymes and does not affect others.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and immune response. This compound has also been shown to inhibit the activity of IKKβ, a kinase that is involved in the regulation of NF-κB activation. In addition, this compound has been shown to inhibit the activity of JAK2, a kinase that is involved in the regulation of cytokine signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-quinolin-5-ylsulfonylacetamide in lab experiments is its selectivity. This compound is able to selectively target specific proteins and enzymes, allowing researchers to study the role of these proteins in cellular processes and diseases. In addition, this compound is a small molecule inhibitor, which makes it easy to use in cell-based assays and animal models. However, one limitation of using this compound is its relatively low yield, which can make it difficult to obtain large quantities for experiments.

Future Directions

There are several future directions for the use of 2-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-quinolin-5-ylsulfonylacetamide in scientific research. One area of interest is the study of the role of NF-κB in cancer and other diseases. This compound has been shown to inhibit the activation of NF-κB, and further research could lead to the development of new therapies for these diseases. Another area of interest is the study of the effects of this compound on other cellular processes, such as autophagy and cell cycle regulation. Overall, this compound has the potential to be a valuable tool for studying various cellular processes and diseases, and further research is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 2-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-quinolin-5-ylsulfonylacetamide involves several steps, including the preparation of the starting materials, the formation of the key intermediate, and the final coupling reaction. The starting materials include 5-bromo-2-chloro-N-quinolin-5-ylbenzenesulfonamide and (S)-4-methylpyrrolidine. The key intermediate is formed by reacting the starting materials with potassium tert-butoxide in DMF. The final coupling reaction involves the addition of sulfonylacetamide to the key intermediate in the presence of a palladium catalyst. The overall yield of this compound is around 30%.

Scientific Research Applications

2-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-quinolin-5-ylsulfonylacetamide has been used in numerous scientific research studies to investigate various cellular processes and diseases. It has been shown to inhibit the activity of several proteins and enzymes, including NF-κB, IKKβ, and JAK2. This makes this compound a valuable tool for studying the role of these proteins in diseases such as cancer, inflammation, and autoimmune disorders. This compound has also been used to study the effects of oxidative stress and apoptosis in cells.